molecular formula C8H9N3O2 B8654431 Allyl-(3-nitropyridin-4-yl)amine

Allyl-(3-nitropyridin-4-yl)amine

Cat. No.: B8654431
M. Wt: 179.18 g/mol
InChI Key: OWOTYICBSOOOGZ-UHFFFAOYSA-N
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Description

Allyl-(3-nitropyridin-4-yl)amine is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3O2

Molecular Weight

179.18 g/mol

IUPAC Name

3-nitro-N-prop-2-enylpyridin-4-amine

InChI

InChI=1S/C8H9N3O2/c1-2-4-10-7-3-5-9-6-8(7)11(12)13/h2-3,5-6H,1,4H2,(H,9,10)

InChI Key

OWOTYICBSOOOGZ-UHFFFAOYSA-N

Canonical SMILES

C=CCNC1=C(C=NC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

40 ml of allylamine was added to a 400 ml ethanol solution of 18.0 g of 4-ethoxy-3-nitropyridine hydrochloride, and the mixture was heated under reflux for 8 hours. The reaction solution was concentrated under reduced pressure. The residue was purified by silica gel column chromatography. Thus, 13.6 g of the title compound was obtained from the fraction eluted with ethyl acetate-hexane (1:1).
Quantity
40 mL
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Quantity
18 g
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reactant
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Quantity
400 mL
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